Cas no 941979-02-8 (methyl 3-(4-fluoro-2-methylphenyl)sulfamoylthiophene-2-carboxylate)

• Product Name: methyl 3-(4-fluoro-2-methylphenyl)sulfamoylthiophene-2-carboxylate
• CAS No: 941979-02-8
• MF: C₁₃H₁₂FNO₄S₂
• MW: 329.367084503174
• CID: 5443483
• PubChem ID: 16832167
• Update Time: 2025-05-19

methyl 3-(4-fluoro-2-methylphenyl)sulfamoylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{[(4-fluoro-2-methylphenyl)amino]sulfonyl}thiophene-2-carboxylate
• methyl 3-[(4-fluoro-2-methylphenyl)sulfamoyl]thiophene-2-carboxylate
• methyl 3-(N-(4-fluoro-2-methylphenyl)sulfamoyl)thiophene-2-carboxylate
• STL095734
• 941979-02-8
• F3222-0470
• AKOS004986138
• methyl 3-(4-fluoro-2-methylphenyl)sulfamoylthiophene-2-carboxylate

• Inchi： 1S/C13H12FNO4S2/c1-8-7-9(14)3-4-10(8)15-21(17,18)11-5-6-20-12(11)13(16)19-2/h3-7,15H,1-2H3
• InChI Key： MEVOWMOAILGNHC-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1C(=O)OC)(NC1C=CC(=CC=1C)F)(=O)=O

Computed Properties

• Exact Mass: 329.01917837g/mol
• Monoisotopic Mass: 329.01917837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 109Ų

Additional information on methyl 3-(4-fluoro-2-methylphenyl)sulfamoylthiophene-2-carboxylate

Methyl 3-(4-Fluoro-2-Methylphenyl)Sulfamoylthiophene-2-Carboxylate: A Comprehensive Overview

Methyl 3-(4-fluoro-2-methylphenyl)sulfamoylthiophene-2-carboxylate, identified by the CAS number 941979-02-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug development and material science. The structure of this compound comprises a thiophene ring substituted with a sulfamoyl group and a methyl ester, making it a versatile molecule for further functionalization and exploration.

The synthesis of methyl 3-(4-fluoro-2-methylphenyl)sulfamoylthiophene-2-carboxylate involves a series of multi-step reactions, including nucleophilic substitutions, coupling reactions, and esterifications. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing both time and cost. Researchers have also explored the use of microwave-assisted synthesis to enhance reaction yields and selectivity, which is particularly relevant in the context of large-scale manufacturing.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Studies have shown that derivatives of thiophene-based sulfonamides exhibit significant bioactivity, particularly as inhibitors of certain enzymes and receptors. For instance, recent research has highlighted its ability to modulate kinase activity, making it a candidate for anti-cancer drug development. Additionally, its fluorinated substituent enhances lipophilicity and stability, which are critical properties for drug candidates.

In the field of material science, methyl 3-(4-fluoro-2-methylphenyl)sulfamoylthiophene-2-carboxylate has been investigated for its electronic properties. The thiophene moiety is known for its conjugated π-system, which contributes to semiconductor behavior. By incorporating this compound into polymer blends or as a dopant in organic electronics, researchers have demonstrated improved charge transport properties. This makes it a valuable component in the development of advanced materials for flexible electronics and optoelectronic devices.

Recent studies have also focused on the environmental impact and toxicity profile of this compound. Preliminary data suggest that it exhibits low acute toxicity in standard assays, though long-term effects require further investigation. Its biodegradation pathways are being explored to ensure sustainable use and minimize environmental footprint.

In conclusion, methyl 3-(4-fluoro-2-methylphenyl)sulfamoylthiophene-2-carboxylate represents a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both therapeutic interventions and innovative materials science solutions.